Cas no 2228878-31-5 (2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine
• CAS No: 2228878-31-5
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6283801
• PubChem ID: 165612311
• Update Time: 2025-07-09

2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine
• EN300-1731398
• 2-[1-(2-cyclopropylpropyl)cyclobutyl]ethan-1-amine
• 2228878-31-5

• Inchi： 1S/C12H23N/c1-10(11-3-4-11)9-12(7-8-13)5-2-6-12/h10-11H,2-9,13H2,1H3
• InChI Key： QMCLDYMKAIDZGI-UHFFFAOYSA-N
• SMILES： NCCC1(CCC1)CC(C)C1CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine (CAS No. 2228878-31-5)

In the realm of organic chemistry, 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine (CAS No. 2228878-31-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This amine derivative, characterized by its cyclopropyl and cyclobutyl moieties, has garnered attention in pharmaceutical and material science research. Its molecular architecture, combining cyclic and aliphatic components, offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 2228878-31-5 serves as a critical identifier in databases and regulatory frameworks, ensuring precise tracking and documentation. Researchers and industry professionals often search for "2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine synthesis" or "CAS 2228878-31-5 applications" to explore its utility in drug discovery and specialty chemicals. Recent trends indicate a growing interest in cyclopropyl-containing compounds, driven by their metabolic stability and bioactivity, which aligns with the properties of this amine.

From a synthetic perspective, 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine is often synthesized via multi-step organic reactions, including cyclopropanation and reductive amination. Its cyclobutyl ring introduces steric constraints that can influence reactivity and selectivity, a feature highly sought after in catalyst design and medicinal chemistry. Discussions on platforms like ResearchGate and PubMed frequently highlight the compound's role in developing novel small-molecule inhibitors and ligands for GPCRs (G-protein-coupled receptors).

In the context of green chemistry, the demand for sustainable synthesis methods for compounds like CAS No. 2228878-31-5 has risen. Queries such as "eco-friendly synthesis of cyclobutyl amines" reflect this shift. Researchers are exploring catalytic systems and solvent-free conditions to optimize the production of this amine, minimizing environmental impact. Additionally, its potential as a chiral building block in asymmetric synthesis has been a focal point in academic and industrial settings.

The pharmacological relevance of 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine is another area of exploration. Its structural motifs are common in CNS-active compounds, prompting investigations into its bioactivity profiles. While not a drug itself, derivatives of this amine could address unmet medical needs, particularly in neurodegenerative diseases and pain management. Searches for "amine derivatives in neurology" or "cyclopropyl drugs" often intersect with discussions about this compound.

In material science, the rigidity of the cyclobutyl ring in CAS No. 2228878-31-5 contributes to the thermal stability of polymers and coatings. Innovations in high-performance materials increasingly incorporate such cyclic amines to enhance mechanical properties. This aligns with industry trends toward lightweight, durable materials for aerospace and automotive applications.

To conclude, 2-1-(2-cyclopropylpropyl)cyclobutylethan-1-amine (CAS No. 2228878-31-5) exemplifies the intersection of structural complexity and functional versatility. Its applications span pharmaceuticals, materials, and sustainable chemistry, making it a compound of enduring relevance. As research advances, its role in addressing contemporary scientific challenges will likely expand, solidifying its place in the chemical landscape.